Isopropyl Acetoacetate
Isopropyl Acetoacetate
Brand Name:
Vulcanchem
CAS No.:
542-08-5
VCID:
VC0017614
InChI:
InChI=1S/C7H12O3/c1-5(2)10-7(9)4-6(3)8/h5H,4H2,1-3H3
SMILES:
CC(C)OC(=O)CC(=O)C
Molecular Formula:
C7H12O3
Molecular Weight:
144.17 g/mol
Isopropyl Acetoacetate
CAS No.: 542-08-5
Reference Standards
VCID: VC0017614
Molecular Formula: C7H12O3
Molecular Weight: 144.17 g/mol
| CAS No. | 542-08-5 |
|---|---|
| Product Name | Isopropyl Acetoacetate |
| Molecular Formula | C7H12O3 |
| Molecular Weight | 144.17 g/mol |
| IUPAC Name | propan-2-yl 3-oxobutanoate |
| Standard InChI | InChI=1S/C7H12O3/c1-5(2)10-7(9)4-6(3)8/h5H,4H2,1-3H3 |
| Standard InChIKey | GVIIRWAJDFKJMJ-UHFFFAOYSA-N |
| SMILES | CC(C)OC(=O)CC(=O)C |
| Canonical SMILES | CC(C)OC(=O)CC(=O)C |
| Boiling Point | 186.0 °C |
| Melting Point | -27.3 °C |
| Physical Description | Liquid |
| Synonyms | 3-Oxo-butanoic Acid 1-Methylethyl Ester; 3-Oxobutanoic Acid Isopropyl Ester; Acetoacetic Acid Isopropyl Ester; Isopropyl Acetoacetate; |
| PubChem Compound | 68329 |
| Last Modified | Nov 11 2021 |
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